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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Sadopeptin A, a novel cyclic heptapeptide with proteasome inhibitory activity. The following
sections detail the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data,
along with the experimental protocols utilized for their acquisition. This information is critical for
researchers engaged in natural product synthesis, medicinal chemistry, and drug discovery
targeting the proteasome.

Core Spectroscopic Data

The structural elucidation of Sadopeptin A was accomplished through a combination of one-
and two-dimensional NMR spectroscopy and high-resolution mass spectrometry. The data
presented here is sourced from the primary literature describing the isolation and
characterization of Sadopeptins A and B.

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to
determine the molecular formula of Sadopeptin A.
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Parameter Value
Molecular Formula Ca2H61N90O12S
lon [M+H]*+
Observed m/z 932.4210
Calculated m/z 932.4209

Nuclear Magnetic Resonance (NMR) Data

The *H and 13C NMR data for Sadopeptin A were acquired in DMSO-des at 800 MHz and 200
MHz, respectively. The chemical shifts (0) are reported in parts per million (ppm) and are
referenced to the solvent signals.
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Position oC (ppm) OH (ppm, mult., J in Hz)
N-Me-Tyr

1 170.3

2 59.5 4.90, m

3 36.5 295, m; 2.75 m
4 129.4

59 130.4 7.00,d, 8.5

6,8 115.3 6.78,d, 8.5

7 156.3

N-Me 30.1 248, s

Thr

10 169.3

11 58.7 4.75, m

12 67.2 3.95 m

13 19.5 1.18,d,6.0

Phe

14 171.7

15 54.7 4,75, m

16 37.2 3.10, m; 2.85, m
17 136.7

18, 22 1294 7.18, m

19,21 127.7 7.18, m

20 126.2 713, m

3-amino-6-hydroxy-2-

piperidone (Ahp)
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23 172.9

24 50.8 490, m

25 28.9 2.10,m; 1.80, m
26 25.1 1.95, m; 1.65, m
27 78.9 541, m

Val

28 172.0

29 57.9 4.50,t, 8.0

30 30.2 2.05, m

31 19.1 0.87,d,7.0

32 18.2 0.87,d,7.0
Met(O)

33 170.8

34 51.9 4.75, m

35 48.6 3.05, m; 2.80, m
36 25.3 2.20, m; 2.00, m
S-Me 38.6 2.76, s

Cit

37 172.9

38 50.2 475, m

39 29.1 1.85,m; 1.70, m
40 26.3 1.60, m

41 49.5 3.30,m

42 158.8
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Experimental Protocols

The following protocols are based on the methodologies reported in the primary literature for
the isolation and characterization of Sadopeptin A.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed on a
high-resolution mass spectrometer. The sample was dissolved in methanol and introduced into
the ESI source. Data was acquired in positive ion mode.

Nuclear Magnetic Resonance Spectroscopy

All NMR spectra were recorded on a high-field NMR spectrometer equipped with a cryoprobe.
The sample of Sadopeptin A was dissolved in dimethyl sulfoxide-de (DMSO-ds).

e 1H NMR: The proton NMR spectra were acquired at 800 MHz.
e 13C NMR: The carbon NMR spectra were acquired at 200 MHz.

e 2D NMR: To establish the connectivity and spatial relationships of the atoms, a suite of 2D
NMR experiments were conducted, including:

o

Correlation Spectroscopy (COSY)

[¢]

Total Correlation Spectroscopy (TOCSY)

o

Heteronuclear Single Quantum Coherence (HSQC)

[e]

Heteronuclear Multiple Bond Correlation (HMBC)

o

Rotating-frame Overhauser Effect Spectroscopy (ROESY)

The data were processed using standard NMR software. The chemical shifts were referenced
to the residual solvent signals of DMSO-ds at 8H 2.50 and dC 39.5.

Workflow Visualization
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The following diagram illustrates the general workflow for the discovery and characterization of
a novel natural product like Sadopeptin A.
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Caption: Workflow for the isolation and structural elucidation of Sadopeptin A.

» To cite this document: BenchChem. [Unveiling the Molecular Architecture of Sadopeptin A: A
Spectroscopic Data Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580948/docs#unveiling-the-molecular-architecture-
of-sadopeptin-a-a-spectroscopic-data-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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